Cas no 1804841-68-6 (5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804841-68-6
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915250
• Update Time: 2025-05-24

5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-4-5(7(10)11)6(13)3(9)2-12-4/h2,7H,1H2,(H,12,13)
• InChI Key： YHKRVKYLCODPAU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(C(=CN1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine

5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine, identified by the CAS number 1804841-68-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The structure of this molecule is characterized by a pyridine ring substituted with bromine, a bromomethyl group, a difluoromethyl group, and a hydroxyl group at specific positions, making it unique in terms of its chemical properties and reactivity.

The synthesis of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine involves a series of intricate organic reactions, including bromination, fluorination, and hydroxylation processes. Recent studies have highlighted the importance of optimizing these reaction conditions to achieve high yields and purity levels. Researchers have explored various catalysts and solvents to enhance the efficiency of these reactions, particularly focusing on the selective substitution at specific positions on the pyridine ring.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of multiple substituents on the pyridine ring provides ample opportunities for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes involved in metabolic pathways, offering promising leads for drug discovery.

Recent advancements in computational chemistry have also contributed significantly to understanding the electronic properties and reactivity of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine. Quantum mechanical calculations have provided insights into the molecular orbitals and electron distribution within the molecule, which are critical for predicting its reactivity in various chemical transformations. These studies have also facilitated the design of more efficient synthetic routes for this compound.

In addition to its role as an intermediate in organic synthesis, this compound has shown potential in materials science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, paving the way for its integration into advanced materials.

The stability and reactivity of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine under different environmental conditions have also been subjects of recent investigations. Studies have demonstrated that the molecule exhibits moderate thermal stability but is highly reactive under certain catalytic conditions. These findings are crucial for determining its suitability in industrial processes and storage conditions.

In conclusion, 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No: 1804841-68-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in modern chemistry.